Cas no 42463-54-7 (2-Ethyl-5-methyloxazole)

• Product Name: 2-Ethyl-5-methyloxazole
• CAS No: 42463-54-7
• MF: C₆H₉NO
• MW: 111.141761541367
• CID: 4730668
• PubChem ID: 528403
• Update Time: 2024-03-01

2-Ethyl-5-methyloxazole Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-5-methyloxazole
• Oxazole, 2-ethyl-5-methyl
• Oxazole, 2-ethyl-5-methyl-
• 2-ethyl-5-methyl-1,3-oxazole
• ADIDFXCLFPHHLE-UHFFFAOYSA-N

• Inchi： 1S/C6H9NO/c1-3-6-7-4-5(2)8-6/h4H,3H2,1-2H3
• InChI Key： ADIDFXCLFPHHLE-UHFFFAOYSA-N
• SMILES： O1C(C)=CN=C1CC

Computed Properties

• Exact Mass: 111.068413911g/mol
• Monoisotopic Mass: 111.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: 1.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,5-disubstituted oxazoles